2-oxo-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]-2-phenylacetamide

• IUPAC Name: 2-oxo-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]-2-phenylacetamide
• InChI: InChI=1S/C20H20N2O3/c23-18-13-17(14-22(18)12-11-15-7-3-1-4-8-15)21-20(25)19(24)16-9-5-2-6-10-16/h1-10,17H,11-14H2,(H,21,25)
• InChI Key: CTFFPKADGFQFMV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CCC2=CC=CC=C2)NC(=O)C(=O)C3=CC=CC=C3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

2-oxo-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]-2-phenylacetamide is a complex organic compound that features a pyrrolidine ring, a phenylacetamide group, and a phenylethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-oxo-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]-2-phenylacetamide typically involves multi-step organic reactionsThe reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure the desired product yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions or continuous flow processes. The choice of method depends on factors such as the availability of raw materials, cost considerations, and the desired production scale. Optimization of reaction parameters, such as temperature, pressure, and reaction time, is crucial to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

2-oxo-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]-2-phenylacetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., halogens). The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions may produce alcohols or amines .

Scientific Research Applications

2-oxo-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]-2-phenylacetamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: It is investigated for its potential therapeutic effects, including anti-inflammatory, analgesic, or anticancer properties.

Industry: The compound is used in the development of new materials, such as polymers or coatings, and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 2-oxo-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]-2-phenylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-oxo-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]-2-phenylacetamide include:

• Pyrrolidine derivatives
• Phenylacetamide derivatives
• Phenylethyl-substituted compounds

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields .